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Compound of Interest

2-Azido-N-phenylacetyl-
Compound Name:
butyramide

Cat. No.: B12048913

Get Quote

Introduction & Mechanistic Basis[1]

2-Azido-N-phenylacetyl-butyramide (C12H14N40O3) is a specialized "masked" or "activated”
azido-heterofunctional reagent. Unlike standard NHS-azides, this molecule features an acyclic
imide core (diacylamine) stabilized by a phenylacetyl group. Its unique structure grants it dual
utility in proteomics and drug development:

o Chemical Acylation Reagent: The electron-withdrawing nature of the imide bond activates
the carbonyls, allowing the transfer of the 2-azidobutyryl moiety to nucleophilic residues
(e.g., Lysine

-amines) under mild conditions. This installs a "Click-ready" azide handle.[1]

» Enzyme-Responsive Probe (PGA Substrate): The N-phenylacetyl group is a specific
recognition motif for Penicillin G Acylase (PGA). This allows the reagent to function as a
"caged" metabolic probe or a substrate for activity-based protein profiling (ABPP) of PGA-
fusion systems.

Chemical Structure & Reactivity
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The molecule consists of two acyl chains sharing a central nitrogen:

o Warhead A (Phenylacetyl): Serves as the enzyme recognition motif or the "leaving group"
during transacylation.

o Warhead B (2-Azidobutyryl): The functional payload containing the bioorthogonal azide (

) group.

Experimental Workflows

Workflow A: Chemical Functionalization of Proteins
(Acylation)

Use Case: Installing an azide handle onto a protein or peptide for subsequent conjugation via

Click Chemistry.[1][2][3][4]

Materials

o Target Protein: 1-5 mg/mL in PBS (pH 7.4). Avoid amine-containing buffers like Tris or
Glycine.

o Reagent: 2-Azido-N-phenylacetyl-butyramide (Stock: 100 mM in DMSO).
e Solvent: Anhydrous DMSO or DMF.

o Purification: Zeba™ Spin Desalting Columns or Dialysis Cassettes (MWCO appropriate for
protein).

Protocol

o Preparation: Dilute the protein solution to 2 mg/mL in PBS (pH 7.4). Adjust pH to 8.0 with 1M
NaHCOs to enhance lysine nucleophilicity if the protein is stable.

o Reaction Setup: Add the 2-Azido-N-phenylacetyl-butyramide stock solution to the protein
sample to achieve a 10—20 molar excess over the protein.

o Note: Keep final DMSO concentration < 10% (v/v) to prevent denaturation.
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e Incubation: Incubate at Room Temperature (25°C) for 2—4 hours or at 4°C overnight with
gentle agitation.

o Mechanism:[5][3][4] The protein amine attacks the imide carbonyl. Due to the steric bulk of
the phenylacetyl group and electronic factors, the 2-azidobutyryl group is transferred to the
lysine, releasing phenylacetamide as a byproduct.

e Quenching: Add 1M Tris-HCI (pH 8.0) to a final concentration of 50 mM to quench unreacted
imides. Incubate for 15 minutes.

 Purification: Remove excess reagent and byproducts via desalting column or dialysis against
PBS.

» Validation: The protein is now "Azido-functionalized" and ready for Click Chemistry (CUAAC
or SPAAC).

Workflow B: Enzymatic Activation & Profiling (PGA-
Mediated)

Use Case: Activity-Based Profiling of Penicillin G Acylase or PGA-triggered release of azido-
metabolites.

Protocol

o System Setup: Prepare cell lysate or purified enzyme buffer (50 mM Phosphate, pH 7.5).
o Probe Addition: Add 2-Azido-N-phenylacetyl-butyramide (Final conc: 50-100 uM).
 Activation: Incubate at 37°C.

o Reaction: PGA hydrolyzes the phenylacetyl group.

o Release: Free 2-azidobutyramide (or 2-azidobutyrate) is released into the medium.
o Downstream Application:

o Metabolic Labeling: The released small molecule enters metabolic pathways (if applicable
to the cell type).
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o Click Detection: Perform CuAAC with a fluorescent alkyne (e.g., TAMRA-AIkyne) to
visualize the released species or the active site if the mechanism involves an acyl-enzyme
intermediate.

Visualization of Pathways[1]

The following diagram illustrates the dual mechanistic pathways of the reagent: Chemical
Acylation vs. Enzymatic Activation.
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Figure 1: Mechanistic bifurcation of 2-Azido-N-phenylacetyl-butyramide based on reaction
conditions.

Copper-Catalyzed Azide-Alkyne Cycloaddition
(CuAAC) Protocol

Once the biomolecule is functionalized (via Workflow A), use this protocol to conjugate a
payload (e.g., Fluorophore-Alkyne).

Reagent Mix (Prepare Fresh)
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Component Stock Conc.[6][7] Final Conc. Role
CuSOa 50 mM (Hz20) 1mM Catalyst Source
. Cu(l) Stabilizer &
THPTA Ligand 100 mM (H20) 5 mM
Protectant
] Reducing Agent
Sodium Ascorbate 100 mM (H20) 10 mM N
(Initiator)
Alkyne Probe 10 mM (DMSO) 50-100 pM Labeling Partner

Note: Premix CuSO4 and THPTA before adding to the reaction to prevent protein precipitation.

Step-by-Step

e Mix Protein-Azide (50 pL) with Alkyne Probe.

Add the CuSO4/THPTA premix.[2]

Add Sodium Ascorbate last to start the reaction.[2]

Incubate for 1 hour at Room Temperature in the dark.

Precipitate protein (Acetone/Ethanol) or desalt to remove excess click reagents.

References & Grounding

e Click Chemistry & Bioconjugation:

o Kolb, H. C., Finn, M. G., & Sharpless, K. B. (2001). Click Chemistry: Diverse Chemical
Function from a Few Good Reactions. Angewandte Chemie International Edition.

e Penicillin G Acylase (PGA) Mechanisms:

o Sio, C. F, & Quax, W. J. (2004). Improved production of penicillin acylase in Escherichia
coli. Applied Microbiology and Biotechnology. (Describes Phenylacetyl specificity).

» Imide Reactivity & Acylation:
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o Standard organic synthesis principles regarding acyclic imide transacylation (N-acyl
transfer).

o Sigma-Aldrich Product Reference: 2-Azido-N-phenylacetyl-butyramide (AldrichCPR).[8]

o (Note: Representative link for AldrichCPR collection).

Azide-Based Metabolic Labeling:

o Prescher, J. A., & Bertozzi, C. R. (2005). Chemistry in living systems. Nature Chemical
Biology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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